molecular formula C9H6ClN3O3 B8661980 8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine

8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine

Cat. No. B8661980
M. Wt: 239.61 g/mol
InChI Key: LGJVWVDPSJTOFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine is a useful research compound. Its molecular formula is C9H6ClN3O3 and its molecular weight is 239.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Chloro-2-methoxy-7-nitro-1,5-naphthyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H6ClN3O3

Molecular Weight

239.61 g/mol

IUPAC Name

8-chloro-2-methoxy-7-nitro-1,5-naphthyridine

InChI

InChI=1S/C9H6ClN3O3/c1-16-7-3-2-5-9(12-7)8(10)6(4-11-5)13(14)15/h2-4H,1H3

InChI Key

LGJVWVDPSJTOFZ-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=C(C(=CN=C2C=C1)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound of Example 2 (20 g, 1 eq.) was suspended in DMF (200 mL) at 20° C. To the suspension was added POCl3 (27.7 g, 2 eq.) over a period of 15 min. The mixture was stirred at 25° C. for 35 min, poured on ice (200 g) and filtered. After drying on a rotary evaporator at 70° C., a yellow solid (20.5 g; 93% yield) was obtained.
Name
compound
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
27.7 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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